Cas no 2223050-07-3 (4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester)

• Product Name: 4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester
• CAS No: 2223050-07-3
• MF: C₁₃H₁₇BN₂O₃
• MW: 260.096683263779
• CID: 5143224
• Update Time: 2025-10-29

4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester
• 1H-Imidazole, 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-furanyl]-

• Inchi： 1S/C13H17BN2O3/c1-12(2)13(3,4)19-14(18-12)11-7-10(8-17-11)16-6-5-15-9-16/h5-9H,1-4H3
• InChI Key： PKNYFMLPKQMTIU-UHFFFAOYSA-N
• SMILES： C1N(C2C=C(B3OC(C)(C)C(C)(C)O3)OC=2)C=CN=1

Additional information on 4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester

4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester (CAS No. 2223050-07-3): A Versatile Building Block in Modern Synthetic Chemistry

4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester (CAS No. 2223050-07-3) is a highly versatile and valuable compound in the field of synthetic chemistry, particularly in the development of pharmaceuticals and materials science. This compound, characterized by its unique combination of an imidazole and furan moiety, along with a boronic acid pinacol ester functional group, has gained significant attention due to its potential applications in various chemical reactions and biological studies.

The imidazole ring is a fundamental component in many biologically active molecules, including histamine and several amino acids. Its presence in 4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester contributes to the compound's ability to form stable complexes with metal ions, making it useful in coordination chemistry and catalysis. The furan ring, on the other hand, is known for its aromaticity and reactivity, which can be exploited in a variety of synthetic transformations.

The boronic acid pinacol ester functional group is particularly noteworthy for its utility in Suzuki-Miyaura coupling reactions, a widely used method for the formation of carbon-carbon bonds. This functional group can be readily activated under mild conditions, allowing for efficient and selective coupling with aryl halides and vinyl halides. The stability of the pinacol ester under basic conditions also makes it an excellent choice for multistep synthetic sequences where other boronic acid derivatives might decompose.

Recent research has highlighted the potential of 4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from this building block exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in 4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester allows for the fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability.

In addition to its applications in medicinal chemistry, 4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester has also found use in materials science. Researchers at the University of California, Berkeley, have utilized this compound as a building block for the synthesis of conjugated polymers with tunable electronic properties. These polymers have shown promise in organic photovoltaic devices and light-emitting diodes (LEDs), where their ability to absorb and emit light efficiently is crucial.

The synthesis of 4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester typically involves a multi-step process that begins with the preparation of 4-(imidazol-1-yl)furan-2-carbaldehyde. This intermediate is then converted into the corresponding boronic acid using a boronate esterification reaction. The final step involves the protection of the boronic acid as its pinacol ester to enhance its stability and reactivity.

The purity and quality of 4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester are critical factors that influence its performance in various applications. High-purity samples are essential for reproducible results in both research and industrial settings. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly used to ensure the purity and structural integrity of this compound.

In conclusion, 4-(Imidazol-1-yl)furan-2-boronic acid pinacol ester (CAS No. 2223050-07-3) is a highly versatile compound with a wide range of applications in synthetic chemistry, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an invaluable building block for researchers working on the development of new drugs, materials, and chemical processes. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.